Cas no 1199773-07-3 (1-(3-Bromo-5-methylphenyl)pyrrolidine)

• Product Name: 1-(3-Bromo-5-methylphenyl)pyrrolidine
• CAS No: 1199773-07-3
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD13195737
• CID: 857898
• PubChem ID: 53216985
• Update Time: 2025-05-20

1-(3-Bromo-5-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-methylphenyl)pyrrolidine
• DTXSID70682094
• SCHEMBL18278244
• 1199773-07-3
• DB-362771
• 3-Bromo-5-pyrrolidinotoluene
• ZXB77307
• CS-0207823
• MFCD13195737
• AKOS015834175
• Pyrrolidine, 1-(3-bromo-5-methylphenyl)-
• BS-20015

• MDL： MFCD13195737
• Inchi： 1S/C11H14BrN/c1-9-6-10(12)8-11(7-9)13-4-2-3-5-13/h6-8H,2-5H2,1H3
• InChI Key： XCHZZMSGUDXAGD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)N1CCCC1

Computed Properties

• Exact Mass: 239.03100
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.42270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-Bromo-5-methylphenyl)pyrrolidine

Introduction to 1-(3-Bromo-5-methylphenyl)pyrrolidine (CAS No. 1199773-07-3)

1-(3-Bromo-5-methylphenyl)pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1199773-07-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine has garnered attention due to its structural uniqueness and potential applications in drug discovery. The compound features a pyrrolidine ring fused with a brominated and methylated benzene derivative, making it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 1-(3-Bromo-5-methylphenyl)pyrrolidine consists of a six-membered aromatic ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, which is further linked to a five-membered pyrrolidine ring. This configuration imparts distinct electronic and steric properties, enabling its utility in various synthetic pathways and biological assays. The presence of both bromine and methyl groups provides reactive sites for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel therapeutic agents based on heterocyclic structures. 1-(3-Bromo-5-methylphenyl)pyrrolidine has been explored as a potential lead compound in several drug discovery programs due to its ability to interact with biological targets in multiple ways. Its pyrrolidine moiety is particularly noteworthy, as this scaffold is commonly found in bioactive molecules targeting neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 1-(3-Bromo-5-methylphenyl)pyrrolidine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The brominated aromatic ring in 1-(3-Bromo-5-methylphenyl)pyrrolidine provides a handle for covalent bond formation, which can enhance binding affinity to kinase active sites.

Furthermore, the compound has been investigated for its potential applications in the treatment of neurological disorders. The pyrrolidine ring is known to be present in several FDA-approved drugs that target central nervous system (CNS) receptors. Researchers have hypothesized that 1-(3-Bromo-5-methylphenyl)pyrrolidine could serve as a precursor for developing new agents that interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 1-(3-Bromo-5-methylphenyl)pyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and cyclization processes. The choice of reagents and catalysts significantly impacts the efficiency of the synthesis, and recent advancements in green chemistry have led to the development of more sustainable methods for producing this compound.

Recent studies have also highlighted the importance of computational methods in the design and optimization of heterocyclic compounds like 1-(3-Bromo-5-methylphenyl)pyrrolidine. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, thereby facilitating the identification of lead structures with improved pharmacological properties. These computational approaches complement traditional experimental methods and have become indispensable tools in modern drug discovery pipelines.

The pharmacokinetic properties of 1-(3-Bromo-5-methylphenyl)pyrrolidine are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preclinical studies have begun to explore these aspects, providing insights into the potential toxicity profiles and bioavailability of this molecule. These studies are essential for guiding further development efforts and ensuring that promising candidates progress safely into clinical trials.

In conclusion,1-(3-Bromo-5-methylphenyl)pyrролидин (CAS No. 1199773-07-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone of drug discovery efforts in the coming years.